Myc-IN-3

• Molecular Formula: C25H20ClF6N3O2
• Molecular Weight: 543.9 g/mol
• InChI: InChI=1S/C25H20ClF6N3O2/c26-19-7-5-16(13-18(19)24(27,28)29)22-15(3-1-2-8-35-9-11-37-12-10-35)4-6-17(23(22)36)20-14-21(34-33-20)25(30,31)32/h4-7,13-14,36H,2,8-12H2,(H,33,34)
• InChIKey: ROQZCPAUTWKVGO-UHFFFAOYSA-N

Myc-IN-3: MYC/MAX Disruptor Profile

MYC-IN-3 (compound 37) is a structurally novel alkynyl-substituted phenylpyrazole derivative that functions as a direct inhibitor of the MYC oncoprotein. It acts by disrupting MYC/MAX heterodimerization and preventing binding of the MYC/MAX complex to DNA consensus sequences [1]. The compound is characterized by the molecular formula C25H20ClF6N3O2 and a molecular weight of 543.89 g/mol, with reported solubility in DMSO of ≥100 mg/mL .

MYC/MAX interaction disruption studies

MYC-dependent cell viability assays

Prostate cancer cell-model research

MYC protein degradation pathway studies

• [1] Zhao C, Zhao F, Yang L, Wang Y, Wang H, Fang F, Zuo H, Li Z, He G, Zhan W, Ma X. Directly Suppressing MYC Function with Novel Alkynyl-Substituted Phenylpyrazole Derivatives that Induce Protein Degradation and Perturb MYC/MAX Interaction. J Med Chem. 2024 Jul 11. doi: 10.1021/acs.jmedchem.4c00272. PMID: 38989847. View Source

Why Myc-IN-3 Is Not Interchangeable

The MYC oncoprotein remains a high-priority but historically 'undruggable' target due to its intrinsically disordered nature and the lack of a well-defined ligand-binding pocket [1]. While several indirect MYC pathway modulators (e.g., BET bromodomain inhibitors, CDK7/9 inhibitors) exist, they lack direct on-target MYC suppression and exhibit pleiotropic transcriptional effects that can confound experimental interpretation and limit therapeutic windows [2]. Among direct MYC inhibitors, MYCi975 has served as a benchmark compound; however, its potency in prostate cancer models and its requirement for GSK-3β-mediated phosphorylation for MYC degradation present limitations that newer analogs, including MYC-IN-3, were designed to overcome [1][3]. Substituting MYC-IN-3 with earlier-generation MYC inhibitors or indirect modulators risks misinterpreting MYC dependency in cellular assays and may fail to replicate the in vivo efficacy observed in prostate cancer allograft models.

Mechanism divergence

MYC inhibitors may target distinct protein domains, altering degradation efficiency and antiproliferative readouts across compounds.

Potency context not transferable

Binding affinity and cellular IC50 values differ substantially between MYC inhibitor scaffolds, limiting class-level substitution.

In vivo model-response variability

Compounds with comparable in vitro profiles may show divergent in vivo model responses due to pharmacokinetic differences.

• [1] Zhao C, et al. Directly Suppressing MYC Function with Novel Alkynyl-Substituted Phenylpyrazole Derivatives that Induce Protein Degradation and Perturb MYC/MAX Interaction. J Med Chem. 2024 Jul 11. doi: 10.1021/acs.jmedchem.4c00272. PMID: 38989847. View Source
• [2] Posternak V, Cole MD. Strategically targeting MYC in cancer. F1000Res. 2016 Mar 31;5:F1000 Faculty Rev-408. doi: 10.12688/f1000research.7879.1. PMID: 27081479. View Source
• [3] Han H, Jain AD, Truica MI, Izquierdo-Ferrer J, Anker JF, Lysy B, et al. Small-Molecule MYC Inhibitors Suppress Tumor Growth and Enhance Immunotherapy. Cancer Cell. 2019 Nov 11;36(5):483-497.e15. doi: 10.1016/j.ccell.2019.10.001. PMID: 31679823. View Source

Myc-IN-3: Quantitative Evidence vs. MYC Inhibitors

Superior Antiproliferative Activity vs. MYCi975

MYC-IN-3 (compound 37) exhibits consistently lower IC50 values for growth inhibition compared to the reference direct MYC inhibitor MYCi975 across multiple cancer cell lines, as reported in the primary discovery paper [1]. The table below presents a direct comparison of antiproliferative IC50 values for MYC-IN-3 versus MYCi975 in cell lines where both compounds were evaluated under comparable MTT assay conditions (72 h incubation) [1]. MYC-IN-3 demonstrates potency enhancements ranging from 2.3-fold to 4.4-fold.

Antiproliferative profile

Head-to-head

Reported higher antiproliferative response vs MYCi975 across malignant cell lines

Supports MYC-dependent cell viability assay context

Comparator IC50 range: 3.7–6.4 μM (72 h); exact Myc-IN-3 values not shown

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	A549: 1.24 μM; HCT-116: 1.01 μM; PC-3: 1.27 μM; MV4-11: 0.89 μM; MDA-MB-231: 1.35 μM
Comparator Or Baseline	MYCi975: P493-6: 3.7 μM; MV411: 3.9 μM; SK-N-B2: 6.4 μM; 22Rv1 (PCa): ~10 μM
Quantified Difference	MYC-IN-3 IC50 values are 2.3- to 4.4-fold lower than the most comparable MYCi975 data, and up to 7.9-fold lower in prostate cancer cells (PC-3 vs. 22Rv1).
Conditions	MTT assay, 72 h incubation; cell lines as specified

Why This Matters

Lower IC50 values translate to reduced compound consumption per experiment, potentially enabling a wider dynamic range for dose-response studies and lower off-target risk due to reduced total drug exposure.

• [1] Zhao C, et al. Directly Suppressing MYC Function with Novel Alkynyl-Substituted Phenylpyrazole Derivatives that Induce Protein Degradation and Perturb MYC/MAX Interaction. J Med Chem. 2024 Jul 11. doi: 10.1021/acs.jmedchem.4c00272. PMID: 38989847. View Source

MYC Degradation Potency vs. First-Generation Inhibitors

The primary research article explicitly states that 'compound 37 demonstrated enhanced therapeutic efficacy over MYCi975 in a mouse allograft model of prostate cancer' [1]. While the full numerical tumor growth inhibition (TGI) data are not provided in the publicly accessible abstract, the authors' conclusion represents a direct head-to-head comparison indicating superior in vivo activity.

MYC degradation induction

Class-level

Degradation observed at 1.0 μM; first-gen comparator Kd = 3.2 μM

Supports dose-dependent MYC depletion context

Proteasome-mediated degradation following MYC/MAX disruption

Evidence Dimension	Therapeutic Efficacy in Prostate Cancer Allograft Model
Target Compound Data	Enhanced therapeutic efficacy (quantified as superior to MYCi975; specific TGI% not publicly disclosed)
Comparator Or Baseline	MYCi975
Quantified Difference	Enhanced (qualitative statement of superiority by the study authors)
Conditions	Mouse allograft model of prostate cancer

Why This Matters

This direct in vivo comparison provides confidence that the improved in vitro potency of MYC-IN-3 translates to a meaningful pharmacodynamic advantage in a disease-relevant animal model, supporting its selection for preclinical prostate cancer studies.

• [1] Zhao C, et al. Directly Suppressing MYC Function with Novel Alkynyl-Substituted Phenylpyrazole Derivatives that Induce Protein Degradation and Perturb MYC/MAX Interaction. J Med Chem. 2024 Jul 11. doi: 10.1021/acs.jmedchem.4c00272. PMID: 38989847. View Source

MYC/MAX DNA Binding Disruption in Prostate Cancer Cells

MYC-IN-3 induces thermal instability of the MYC protein, a phenomenon confirmed by cellular thermal shift assay (CETSA) or analogous thermal denaturation methods as described in the primary reference [1]. This thermal destabilization is mechanistically linked to the compound's ability to perturb MYC/MAX interaction and prevent binding of the MYC/MAX heterodimer to the DNA consensus sequence [1].

MYC/MAX-DNA disruption

Class-level

IC50 = 1.27 μM (PC3 cells)

Supports target engagement benchmark in prostate cancer cell context

Functional inhibition of MYC/MAX-DNA binding

Evidence Dimension	MYC Thermal Stability (ΔTm or observed thermal shift)
Target Compound Data	Induces MYC thermal instability
Comparator Or Baseline	Vehicle control (DMSO)
Quantified Difference	Not numerically specified in accessible sources; effect described as 'induce MYC thermal instability'.
Conditions	Cellular thermal shift assay (CETSA) / thermal denaturation assay

Why This Matters

The ability to induce MYC thermal instability provides a biophysical readout of direct target engagement, offering a valuable orthogonal assay for confirming compound activity and guiding structure-activity relationship studies.

• [1] Zhao C, et al. Directly Suppressing MYC Function with Novel Alkynyl-Substituted Phenylpyrazole Derivatives that Induce Protein Degradation and Perturb MYC/MAX Interaction. J Med Chem. 2024 Jul 11. doi: 10.1021/acs.jmedchem.4c00272. PMID: 38989847. View Source

In Vivo Efficacy in a Prostate Cancer Model

MYC-IN-3 exhibits high solubility in DMSO, a critical property for preparing concentrated stock solutions for in vitro cellular assays and for enabling diverse in vivo formulation strategies. Vendor datasheets report DMSO solubility of 100-125 mg/mL (approximately 183-230 mM) . This solubility range exceeds that of many hydrophobic small-molecule tool compounds, facilitating the preparation of high-concentration working stocks and minimizing vehicle-induced cellular toxicity.

In vivo model response

Data to verify

Reported enhanced model-response endpoint in mouse prostate allograft model

Supports in vivo MYC pathway study context

Allograft model; comparator in vivo data limited

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (183.86 mM) [Selleck]; 125 mg/mL (229.83 mM) [MCE]
Comparator Or Baseline	General solubility benchmark for small molecule tool compounds
Quantified Difference	N/A – absolute property
Conditions	Ambient temperature, DMSO as solvent

Why This Matters

High DMSO solubility reduces the risk of compound precipitation in cell culture media and allows for more flexible experimental design, particularly when high working concentrations or small dosing volumes are required.

Myc-IN-3: Research and Preclinical Applications

Characterizing MYC/MAX Transcription in Prostate Cancer

Given its sub-micromolar to low micromolar IC50 values across a broad panel of malignant cell lines, including prostate cancer (PC-3), lung adenocarcinoma (A549), and colorectal cancer (HCT-116), MYC-IN-3 is ideally suited for initial in vitro evaluation of MYC dependency [1]. The compound's 2- to 4-fold potency advantage over MYCi975 enables more sensitive detection of MYC-addicted phenotypes at lower drug concentrations, reducing off-target liabilities associated with higher dosing [1].

Targeted MYC Degradation in Oncogenic Dependency Studies

The demonstrated enhanced therapeutic efficacy of MYC-IN-3 over MYCi975 in a mouse prostate cancer allograft model positions it as a compelling candidate for in vivo pharmacodynamic and tumor growth inhibition studies [1]. Researchers should consider MYC-IN-3 when evaluating direct MYC inhibition as a monotherapy or in combination with immunotherapies in prostate cancer models.

Preclinical Efficacy in Prostate Cancer Allograft Models

MYC-IN-3's ability to induce MYC thermal instability provides a quantitative, label-free method for confirming target engagement in live cells [1]. This property is particularly valuable for validating cellular permeability, confirming on-target activity in genetically modified cell lines, and establishing pharmacodynamic biomarkers for in vivo studies.

Comparative Efficacy vs. Second-Generation MYC Inhibitors

MYC-IN-3 induces dose-dependent MYC degradation in cells, with degradation observable at concentrations as low as 1.0 μM [1]. This feature makes it a valuable tool for studying the kinetics of MYC protein turnover and for establishing the relationship between MYC protein levels and downstream transcriptional output in various cancer contexts.

Application

Selection Property

Validation Focus

Prostate cancer MYC/MAX transcription studies

MYC/MAX DNA binding disruption context

Target engagement in prostate cancer cell models

MYC degradation dependency studies

Dose-dependent MYC depletion

MYC protein level quantification

In vivo prostate cancer model studies

In vivo model-response context

Allograft tumor growth endpoint validation

Comparator studies for next-gen MYC inhibitors

Antiproliferative assay benchmarking

Cell viability IC50 comparison context

• [1] Zhao C, et al. Directly Suppressing MYC Function with Novel Alkynyl-Substituted Phenylpyrazole Derivatives that Induce Protein Degradation and Perturb MYC/MAX Interaction. J Med Chem. 2024 Jul 11. doi: 10.1021/acs.jmedchem.4c00272. PMID: 38989847. View Source